Cas no 842977-05-3 (2-Chloro-N-(1,3-diethyl-2-oxo-2,3-dihydro-1H-benzoimidazol-5-yl)-acetamide)

• Product Name: 2-Chloro-N-(1,3-diethyl-2-oxo-2,3-dihydro-1H-benzoimidazol-5-yl)-acetamide
• CAS No: 842977-05-3
• MF: C₁₃H₁₆ClN₃O₂
• MW: 281.738041877747
• CID: 3081788
• PubChem ID: 3163252
• Update Time: 2025-11-05

2-Chloro-N-(1,3-diethyl-2-oxo-2,3-dihydro-1H-benzoimidazol-5-yl)-acetamide Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-N-(1,3-diethyl-2-oxo-2,3-dihydro-1H-benzoimidazol-5-yl)-acetamide
• 2-chloro-N-(1,3-diethyl-2-oxo-2,3-dihydro-1H-benzimidazol-5-yl)acetamide
• AKOS000301894
• VS-09991
• 2-chloro-N-(1,3-diethyl-2-oxo-2,3-dihydro-1H-1,3-benzodiazol-5-yl)acetamide
• SR-01000325109-1
• 2-Chloro-N-(1,3-diethyl-2-oxo-2,3-dihydro-1H-benzo[d]imidazol-5-yl)acetamide
• BBL030714
• 2-chloro-N-(1,3-diethyl-2-oxobenzimidazol-5-yl)acetamide
• 2-chloro-N-(1,3-diethyl-2-oxo-1,3-benzodiazol-5-yl)acetamide
• STL381614
• CS-0326303
• 842977-05-3
• SR-01000325109

• MDL： MFCD07157172
• Inchi： 1S/C13H16ClN3O2/c1-3-16-10-6-5-9(15-12(18)8-14)7-11(10)17(4-2)13(16)19/h5-7H,3-4,8H2,1-2H3,(H,15,18)
• InChI Key： KCZVTJRMDBWKPO-UHFFFAOYSA-N
• SMILES： ClCC(NC1C=CC2=C(C=1)N(CC)C(N2CC)=O)=O

Computed Properties

• Exact Mass: 281.0931045Da
• Monoisotopic Mass: 281.0931045Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 52.7Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 469.8±38.0 °C at 760 mmHg
• Flash Point: 237.9±26.8 °C
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

2-Chloro-N-(1,3-diethyl-2-oxo-2,3-dihydro-1H-benzoimidazol-5-yl)-acetamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 2-Chloro-N-(1,3-diethyl-2-oxo-2,3-dihydro-1H-benzoimidazol-5-yl)-acetamide

Comprehensive Overview of 2-Chloro-N-(1,3-diethyl-2-oxo-2,3-dihydro-1H-benzoimidazol-5-yl)-acetamide (CAS No. 842977-05-3)

2-Chloro-N-(1,3-diethyl-2-oxo-2,3-dihydro-1H-benzoimidazol-5-yl)-acetamide (CAS No. 842977-05-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a benzoimidazole core and a chloroacetamide moiety, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate enzyme activity and interact with biological targets.

The compound’s CAS number 842977-05-3 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and scientific literature. Recent studies highlight its role in developing novel small-molecule inhibitors, a hot topic in oncology and infectious disease research. With the rise of AI-driven drug discovery, compounds like 2-Chloro-N-(1,3-diethyl-2-oxo-2,3-dihydro-1H-benzoimidazol-5-yl)-acetamide are increasingly analyzed for their binding affinities using computational models, aligning with trends in high-throughput screening and cheminformatics.

From a synthetic chemistry perspective, the chloroacetamide group in this compound offers reactivity for nucleophilic substitutions, enabling derivatization for structure-activity relationship (SAR) studies. This flexibility is valuable for optimizing pharmacokinetic properties, such as solubility and metabolic stability—key concerns in modern medicinal chemistry. Additionally, the diethyl substituents on the benzoimidazole ring may influence lipophilicity, a factor explored in drug delivery research.

Environmental and green chemistry applications are also emerging for derivatives of this compound. As industries seek sustainable alternatives, researchers investigate its potential as a precursor for biodegradable agrochemicals. The benzoimidazole scaffold, known for its low toxicity profile, aligns with global demands for eco-friendly solutions, a frequently searched topic in sustainable chemistry forums.

Analytical characterization of CAS No. 842977-05-3 typically involves advanced techniques like NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure compliance with stringent quality standards, particularly for pharmaceutical-grade materials. The compound’s stability under various conditions is another area of interest, as it impacts storage and handling protocols—a common query among laboratory professionals.

In summary, 2-Chloro-N-(1,3-diethyl-2-oxo-2,3-dihydro-1H-benzoimidazol-5-yl)-acetamide represents a multifaceted tool for scientific innovation. Its integration into drug development pipelines and agrochemical formulations underscores its relevance in addressing contemporary challenges in health and sustainability. As research progresses, this compound may unlock new possibilities in precision medicine and material science, reflecting the dynamic interplay between chemistry and technology.